Cas no 39801-61-1 (Phenylalanine,2-fluoro-N-(trifluoroacetyl)- (9CI))

• Product Name: Phenylalanine,2-fluoro-N-(trifluoroacetyl)- (9CI)
• CAS No: 39801-61-1
• MF: C₁₁H₉F₄NO₃
• MW: 279.187677145004
• CID: 323673
• PubChem ID: 328212
• Update Time: 2025-04-19

Phenylalanine,2-fluoro-N-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,2-fluoro-N-(trifluoroacetyl)- (9CI)
• NSC306121
• 2-Fluoro-N-(trifluoroacetyl)phenylalanine
• NSC-306121
• 39801-61-1
• DTXSID10316725

• Inchi： 1S/C11H9F4NO3/c12-7-4-2-1-3-6(7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key： GECHDGGPINJYTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.05187
• Monoisotopic Mass: 279.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4